Cas no 1804370-92-0 (2-Chloro-3-(difluoromethyl)-5-methoxypyridine-4-carboxaldehyde)

• Product Name: 2-Chloro-3-(difluoromethyl)-5-methoxypyridine-4-carboxaldehyde
• CAS No: 1804370-92-0
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4867499
• Update Time: 2025-05-20

2-Chloro-3-(difluoromethyl)-5-methoxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-5-methoxypyridine-4-carboxaldehyde

• Inchi： 1S/C8H6ClF2NO2/c1-14-5-2-12-7(9)6(8(10)11)4(5)3-13/h2-3,8H,1H3
• InChI Key： ZMEGHTBYUGRWIF-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C=O)C(=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on 2-Chloro-3-(difluoromethyl)-5-methoxypyridine-4-carboxaldehyde

Professional Introduction to 2-Chloro-3-(difluoromethyl)-5-methoxypyridine-4-carboxaldehyde (CAS No. 1804370-92-0)

2-Chloro-3-(difluoromethyl)-5-methoxypyridine-4-carboxaldehyde, identified by the CAS number 1804370-92-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and industrial applications. The unique combination of functional groups—chloro, difluoromethyl, methoxy, and aldehyde—makes this molecule a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive agents.

The aldehyde moiety in 2-Chloro-3-(difluoromethyl)-5-methoxypyridine-4-carboxaldehyde serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex molecules. This property is particularly useful in medicinal chemistry, where such intermediates are often employed to construct pharmacophores with enhanced binding affinity and selectivity. The presence of the chloro substituent enhances electrophilicity, facilitating nucleophilic substitution reactions, while the difluoromethyl group is known to improve metabolic stability and binding interactions in biological targets. The methoxy group contributes to electron donation, influencing the electronic properties of the molecule and its reactivity.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives due to their prevalence in approved drugs and their ability to modulate various biological pathways. For instance, studies have demonstrated that pyridine-based compounds can interact with enzymes and receptors involved in inflammation, cancer, and neurological disorders. The structural features of 2-Chloro-3-(difluoromethyl)-5-methoxypyridine-4-carboxaldehyde align well with these requirements, making it a promising candidate for further exploration.

In particular, the difluoromethyl group has been extensively studied for its ability to enhance pharmacokinetic properties such as bioavailability and resistance to metabolic degradation. This feature is particularly relevant in the context of developing small-molecule inhibitors with prolonged half-lives. The chloro substituent further contributes to this profile by enabling facile derivatization through cross-coupling reactions like Suzuki or Heck couplings, which are commonly employed in constructing biaryl structures found in many active pharmaceutical ingredients (APIs).

Current research in medicinal chemistry increasingly relies on high-throughput screening and computational methods to identify promising scaffolds. Compounds like 2-Chloro-3-(difluoromethyl)-5-methoxypyridine-4-carboxaldehyde are often used as building blocks in virtual screening campaigns due to their well-defined structural motifs. The aldehyde functionality allows for easy conjugation with amines or other nucleophiles, enabling the rapid assembly of libraries of derivatives for testing against biological targets.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. Pyridine derivatives have shown efficacy against various kinases by mimicking natural substrates or interfering with ATP binding pockets. The combination of electron-withdrawing groups like the aldehyde and electron-donating groups like the methoxy substituent can fine-tune the interactions with these targets. Additionally, the presence of halogen atoms enhances solubility and cell membrane permeability, crucial factors for drug-like properties.

The agrochemical sector also benefits from pyridine-based compounds, particularly in developing novel pesticides and herbicides. The structural versatility of molecules like 2-Chloro-3-(difluoromethyl)-5-methoxypyridine-4-carboxaldehyde allows chemists to design species with specific modes of action against pests while minimizing environmental impact. Recent studies have focused on integrating fluorinated moieties into agrochemicals to improve their efficacy and environmental profile.

In conclusion, 2-Chloro-3-(difluoromethyl)-5-methoxypyridine-4-carboxaldehyde (CAS No. 1804370-92-0) represents a significant tool in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique functional group arrangement makes it an ideal candidate for further derivatization and exploration in drug discovery pipelines. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds such as this will remain indispensable in advancing both human health and agricultural productivity.